Cas no 206862-65-9 (tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate
• CAS No: 206862-65-9
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 5140726
• PubChem ID: 118227303
• Update Time: 2026-03-03

tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[2-(2-propyn-1-yloxy)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate
• AT27690
• SCHEMBL16899910
• tert-butyl 4-[2-(prop-2-yn-1-yloxy)ethyl]piperazine-1-carboxylate
• 206862-65-9

• Inchi： 1S/C14H24N2O3/c1-5-11-18-12-10-15-6-8-16(9-7-15)13(17)19-14(2,3)4/h1H,6-12H2,2-4H3
• InChI Key： WILUGYDZGLFGQC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CCOCC#C)CC1

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42Ų

Additional information on tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate

Comprehensive Guide to tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate (CAS No. 206862-65-9)

tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate (CAS No. 206862-65-9) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. With its unique structural features, including a tert-butyl carboxylate group and a propargyl ether side chain, this molecule serves as a valuable intermediate in the development of bioactive molecules.

The growing interest in piperazine-based compounds stems from their applications in designing CNS-targeting drugs, antimicrobial agents, and kinase inhibitors. Researchers frequently search for "tert-Butyl piperazine derivatives" and "propargyl ether compounds in drug discovery," reflecting the compound's relevance in current pharmaceutical trends. The presence of both carbamate protection and alkyne functionality in this molecule makes it particularly useful for click chemistry applications and peptide coupling reactions.

From a synthetic chemistry perspective, CAS 206862-65-9 offers multiple reactive sites for further modifications. The tert-butoxycarbonyl (Boc) group provides excellent protection for the piperazine nitrogen, while the prop-2-yn-1-yloxy moiety allows for subsequent functionalization through copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality explains why researchers often inquire about "Boc-protected piperazine building blocks" and "alkyne-containing pharmaceutical intermediates" in their literature searches.

The compound's physicochemical properties contribute to its utility in drug development. With moderate lipophilicity (predicted logP ~2.5) and good stability under standard laboratory conditions, tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate serves as an ideal candidate for structure-activity relationship (SAR) studies. Current research trends focusing on "fragment-based drug design" and "targeted protein degradation" have increased demand for such versatile building blocks.

In the context of modern drug discovery approaches, this compound aligns well with high-throughput screening libraries and combinatorial chemistry strategies. The pharmaceutical industry's shift toward small molecule therapeutics and protein-protein interaction inhibitors has created significant interest in piperazine-containing scaffolds. Search analytics reveal growing queries for "Boc-piperazine-alkyne conjugates" and "multifunctional drug intermediates," reflecting the compound's importance in medicinal chemistry.

Quality control and characterization of CAS 206862-65-9 typically involve advanced analytical techniques. Standard characterization includes NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's stability profile makes it suitable for long-term storage, though recommendations suggest keeping it in anhydrous conditions at 2-8°C to maintain optimal quality.

From a commercial perspective, the global market for specialty chemical intermediates like tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate continues to expand. Pharmaceutical companies and contract research organizations frequently search for "reliable piperazine derivative suppliers" and "custom synthesis of Boc-protected amines." The compound's applications in antibody-drug conjugates (ADCs) development and bioconjugation chemistry further enhance its market value.

Recent scientific publications highlight innovative applications of this compound in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development. The alkyne handle allows for efficient conjugation to various biological probes and imaging agents, addressing current research needs in "chemical biology tools" and "target validation studies." These emerging applications position 206862-65-9 as a compound with growing importance in both academic and industrial research settings.

For synthetic chemists working with this material, standard handling precautions for organic compounds apply. While not classified as hazardous under standard regulations, proper laboratory safety practices should be followed. The compound's stability and well-characterized properties make it suitable for various scale-up processes, meeting the pharmaceutical industry's demand for "GMP-grade intermediates" and "kilogram-scale building blocks."

Looking toward future applications, tert-Butyl 4-(2-(prop-2-yn-1-yloxy)ethyl)piperazine-1-carboxylate shows promise in bioconjugate vaccine development and targeted drug delivery systems. The increasing focus on "precision medicine" and "personalized therapeutics" in search trends suggests growing utilization of such versatile intermediates. As research continues to explore new piperazine-based pharmacophores, compounds like CAS 206862-65-9 will remain valuable tools in medicinal chemistry and drug discovery pipelines.